Cas no 1878530-94-9 (4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride)

• Product Name: 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride
• CAS No: 1878530-94-9
• MF: C₇H₁₆ClN₃O
• MW: 193.674440383911
• MDL: MFCD31907688
• CID: 5655011
• PubChem ID: 131206949
• Update Time: 2025-06-24

4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1878530-94-9
• EN300-2722967
• 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride
• 4-amino-1-(pyrazolidin-1-yl)butan-1-one hydrochloride

• MDL： MFCD31907688
• Inchi： 1S/C7H15N3O.ClH/c8-4-1-3-7(11)10-6-2-5-9-10;/h9H,1-6,8H2;1H
• InChI Key： HSSRMTKEQVIPPH-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCCN)N1CCCN1

Computed Properties

• Exact Mass: 193.0981898g/mol
• Monoisotopic Mass: 193.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride

Introduction to 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride (CAS No. 1878530-94-9)

4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride (CAS No. 1878530-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as APB-HCl, is a derivative of pyrazolidine and possesses unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride consists of a pyrazolidine ring attached to an amino group and a butanone moiety, with the entire molecule being protonated to form the hydrochloride salt. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride in various biological systems. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders, including depression, anxiety, and Parkinson's disease.

In preclinical studies, 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride has demonstrated promising results in animal models of these disorders. For instance, it has been shown to exhibit antidepressant-like effects in behavioral tests, such as the forced swim test and the tail suspension test. Additionally, it has been found to improve motor function in rodent models of Parkinson's disease, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues in the brain. Furthermore, its metabolism and excretion pathways have been characterized, providing valuable insights into its safety and efficacy.

In terms of safety, preclinical toxicology studies have indicated that 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride is well-tolerated at therapeutic doses. However, as with any new compound, ongoing research is necessary to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride extend beyond neurological disorders. Recent studies have also explored its anti-inflammatory properties and its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of these conditions.

In conclusion, 4-Amino-1-pyrazolidin-1-ylbutan-1-one;hydrochloride (CAS No. 1878530-94-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases and disorders.